Cas no 2138060-53-2 (4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one)

• Product Name: 4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one
• CAS No: 2138060-53-2
• MF: C₁₀H₁₄N₂OS₂
• MW: 242.360959529877
• CID: 6029019
• PubChem ID: 165491050
• Update Time: 2025-05-20

4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138060-53-2
• 4-methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one
• EN300-1159340
• 4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one

• Inchi： 1S/C10H14N2OS2/c1-6-3-4-8(13)5-9(6)14-10-11-7(2)12-15-10/h6,9H,3-5H2,1-2H3
• InChI Key： QZQBAWWBABYURC-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=NS1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 242.05475542g/mol
• Monoisotopic Mass: 242.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.4Ų

Additional information on 4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one

Introduction to 4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one (CAS No. 2138060-53-2)

4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2138060-53-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development. The intricate molecular framework of this compound, featuring a cyclohexanone core appended with a 3-methyl-1,2,4-thiadiazol-5-yl sulfanyl group, contributes to its distinctive chemical reactivity and potential therapeutic applications.

The structural motif of 4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one positions it as a valuable scaffold for medicinal chemists seeking to design novel bioactive molecules. The presence of the thiadiazole ring system is particularly noteworthy, as thiadiazoles are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfanyl group further enhances the compound's potential by introducing additional reactive sites that can participate in various chemical transformations, facilitating the synthesis of derivatives with tailored biological profiles.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules capable of modulating complex biological pathways. The 4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one structure aligns with this trend, as its unique combination of functional groups suggests potential utility in targeting diseases associated with aberrant signaling. For instance, studies have indicated that thiadiazole derivatives can interact with specific enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The cyclohexanone moiety may also contribute to the compound's solubility and bioavailability, factors that are critical for its pharmacological efficacy.

The synthesis of 4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one represents a sophisticated example of modern organic chemistry techniques. The process typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps often include cyclization reactions to form the cyclohexanone ring system followed by functionalization at the 3-position with the (3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl group. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic routes, which are increasingly favored in industrial-scale production.

The pharmacological evaluation of 4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]cyclohexan-1-one has revealed several intriguing properties. Preclinical studies have demonstrated its ability to inhibit certain kinases and enzymes implicated in tumor growth and metastasis. Additionally, the compound has shown promise in models of inflammation by modulating cytokine production and reducing oxidative stress. These findings underscore its potential as a lead compound for further development into therapeutic agents targeting chronic inflammatory diseases and cancer.

One particularly exciting aspect of this molecule is its versatility as a chemical probe. Researchers have utilized 4-Methyl-3-[(3-methyl-1,2,4-thiadiazol-5-yll)sulfanyl]cyclohexan-l-one to investigate the mechanisms of action of target proteins in vitro and in vivo. By monitoring interactions between this compound and biological macromolecules using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists can gain insights into binding affinities and molecular recognition processes. Such structural information is invaluable for designing next-generation inhibitors with improved selectivity and potency.

The development of computational methods has further accelerated the study of CAS No. 2138060_53_2 by enabling virtual screening and molecular dynamics simulations. These approaches allow researchers to predict binding interactions between the compound and potential targets with high accuracy before conducting costly wet-lab experiments. Machine learning algorithms trained on large datasets have also been employed to identify structural features that correlate with biological activity, guiding the optimization process toward more effective derivatives.

Regulatory considerations play a crucial role in advancing compounds like 4-Methyl_3_[(3_methyl_1_2_4_thiadiazol_5_yll)_sulfanyl]cyclohexan-l_one toward clinical application. Ensuring compliance with Good Manufacturing Practices (GMP) during synthesis and purification is essential for obtaining approval from regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Additionally， rigorous toxicological assessments must be conducted to evaluate safety profiles before human trials can commence.

The future prospects for CAS No 2138060_53_2 appear promising，with ongoing research exploring novel synthetic strategies，bioconjugation techniques，and combinatorial approaches to expand its therapeutic potential。Collaborations between academic institutions，pharmaceutical companies，and biotechnology startups are likely to drive innovation，as interdisciplinary efforts can leverage complementary expertise to accelerate discovery。

In conclusion,4_Methyl_3_[(3_methyl_12_4_thiadiazol_5_yll)_sulfanyl)cyclohexan-l_one (CAS No 2138060_53_2) stands out as a compelling candidate for further investigation in medicinal chemistry。Its unique structural features，combined with preliminary biological activity，make it an attractive scaffold for developing new treatments against various diseases。As research continues to uncover additional insights into its mechanisms of action，this compound has the potential to contribute significantly to advancements in human health。